Cas no 5626-52-8 (5-Oxopyrrolidine-2-carboxamide)

5-Oxopyrrolidine-2-carboxamide is a cyclic amide derivative with a pyrrolidone backbone, commonly utilized as an intermediate in pharmaceutical and organic synthesis. Its structure features a lactam ring and a carboxamide functional group, making it a versatile building block for the development of bioactive compounds. The compound exhibits favorable stability and solubility properties, facilitating its use in various synthetic applications. It is particularly valued in medicinal chemistry for its potential role in designing central nervous system (CNS) therapeutics and nootropic agents. Its well-defined chemical properties and compatibility with diverse reaction conditions enhance its utility in research and industrial processes.

5-Oxopyrrolidine-2-carboxamide structure

5626-52-8 structure

Product Name:5-Oxopyrrolidine-2-carboxamide

CAS No:5626-52-8

MF:C₅H₈N₂O₂

MW:128.129220962524

MDL:MFCD00843027

CID:378074

PubChem ID:220461

Update Time:2025-05-28

5-Oxopyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- 5-Oxopyrrolidine-2-carboxamide
- 2-Pyrrolidinecarboxamide,5-oxo-
- 5-oxo-2-Pyrrolidinecarboxamide
- 5-Oxo-pyrrolidine-2-carboxylic acid amide
- 5-oxoprolinamide
- 2-pyrrolidone-5-carboxamide
- NSC3260
- WGOIHPRRFBCVBZ-UHFFFAOYSA-N
- AB0076841
- 3-BORONO-2-THIOPHENECARBOXYLICACID
- SCHEMBL158857
- AKOS022177765
- SCHEMBL10353105
- NSC-3260
- FT-0773382
- A913580
- SY212160
- 5626-52-8
- CS-0130439
- MFCD00843027
- AS-38193
- EN300-298350
- (R,S)-pyroglutamic acid amide
- DTXSID40277633
- MDL： MFCD00843027
- Inchi： 1S/C5H8N2O2/c6-5(9)3-1-2-4(8)7-3/h3H,1-2H2,(H2,6,9)(H,7,8)
- InChI Key： WGOIHPRRFBCVBZ-UHFFFAOYSA-N
- SMILES： O=C1CCC(C(N)=O)N1

Computed Properties

Exact Mass: 128.05864
Monoisotopic Mass: 128.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 72.2
XLogP3: -1.4

Experimental Properties

Color/Form: White to Yellow Solid
PSA: 72.19

5-Oxopyrrolidine-2-carboxamide Security Information

Signal Word：Warning
Hazard Statement： H302;H317
Warning Statement： P280;P305+P351+P338
Storage Condition：Room temperature

5-Oxopyrrolidine-2-carboxamide Pricemore >>

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abcr	AB285476-250 mg	5-Oxo-pyrrolidine-2-carboxylic acid amide, 97%; .	5626-52-8	97%	250mg	€110.20	2023-04-26
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